Cas no 1207009-87-7 (N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207009-87-7
• MF: C₂₄H₁₉Cl₂N₃OS
• MW: 468.398162126541
• CID: 5444772
• Update Time: 2025-05-23

N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[1-(3-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C24H19Cl2N3OS/c1-16-8-10-17(11-9-16)22-14-27-24(29(22)21-7-3-5-19(26)13-21)31-15-23(30)28-20-6-2-4-18(25)12-20/h2-14H,15H2,1H3,(H,28,30)
• InChI Key： BDQJZXNEYKNZMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1207009-87-7, known as N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and substituted phenyl groups. The presence of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, materials science, and catalytic processes.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which are crucial for drug-receptor interactions. The sulfanyl group in this compound further enhances its reactivity and stability, making it a valuable building block for synthesizing bioactive molecules. Researchers have explored the use of this compound in designing inhibitors for various enzymes, including kinases and proteases, which are key targets in cancer therapy and infectious disease treatment.

The synthesis of N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide involves a multi-step process that combines nucleophilic substitution, condensation reactions, and oxidation steps. The use of chlorophenyl groups in the structure not only provides electronic diversity but also contributes to the molecule's lipophilicity, which is essential for improving bioavailability in pharmaceutical applications. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the development of antimicrobial agents. Studies have demonstrated that the combination of imidazole and sulfanyl groups can disrupt bacterial cell membranes and inhibit enzyme activity, leading to potent antibacterial effects. Furthermore, the 4-methylphenyl group introduces steric hindrance, which can enhance selectivity against specific microbial strains while minimizing toxicity to human cells.

Another area where this compound has garnered attention is in the field of catalytic chemistry. The imidazole ring acts as a coordinating ligand, enabling the formation of metal complexes with high catalytic activity. Recent research has focused on using this compound as a ligand for transition metal catalysts in organic synthesis reactions, such as cross-coupling reactions and enantioselective reductions. These applications highlight its potential in green chemistry and sustainable chemical processes.

The structural versatility of N-(3-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers and coordinate with metal ions has been exploited in the development of novel materials for sensors, electronics, and energy storage devices. Researchers are actively exploring its potential as a component in advanced materials with tailored properties.

Looking ahead, the continued exploration of this compound's properties will undoubtedly lead to new discoveries and applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock its full potential across diverse fields. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic research and industrial innovations.